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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964

Onitin 2'-O-glucoside: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside isolated from the fern
Onychium japonicum. This document provides a comprehensive overview of its known physical
and chemical properties. At present, detailed experimental protocols for its isolation, synthesis,
and biological evaluation are not extensively documented in publicly accessible scientific
literature. Similarly, information regarding its specific biological activities and associated
signaling pathways remains to be elucidated. This guide consolidates the available data from
chemical databases and supplier information to serve as a foundational resource for
researchers interested in this compound.

Physical and Chemical Properties

While comprehensive experimental data is limited, the fundamental physical and chemical
properties of Onitin 2'-O-glucoside have been computed and are available through various
chemical databases. This information is crucial for handling, storage, and initial experimental
design.

Data Summary
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The table below summarizes the key physical and chemical properties of Onitin 2'-O-
glucoside. It is important to note that much of this data is computed rather than experimentally
determined and should be used as a reference.

Property Value Source
Molecular Formula C21H300s PubChem[1]
Molecular Weight 410.5 g/mol PubChem[1]

4-hydroxy-2,2,5,7-tetramethyl-
6-[2-[(2R,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihydroxy-6- PubChem[1]
(hydroxymethyl)oxan-2-
ylloxyethyl]-3H-inden-1-one

CAS Number 76947-60-9 ChemFaces|2]

Appearance Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Density Not reported -

Soluble in Chloroform,
- Dichloromethane, Ethyl
Solubility ChemFaces|[2]
Acetate, DMSO, Acetone,

Pyridine, Methanol, Ethanol.

Store at -20°C. For solutions,

N store as aliquots in tightly
Storage Conditions Immunomart, ChemFaces

sealed vials at -20°C, useable

for up to two weeks.[2][3]

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological analysis of Onitin 2'-
O-glucoside are not available in the currently accessible scientific literature. The compound is
known to be isolated from the herb Onychium japonicum.[2] General methodologies for the
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isolation of glycosides from plant materials typically involve extraction with polar solvents,
followed by chromatographic separation techniques.

General Isolation Workflow (Hypothetical)

The following diagram illustrates a generalized workflow for the isolation of sesquiterpenoid
glycosides from a plant source. This is a hypothetical protocol and would require optimization
for the specific case of Onitin 2'-O-glucoside.

Click to download full resolution via product page

Caption: Hypothetical workflow for the isolation of Onitin 2'-O-glucoside.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological
activity or the mechanism of action of Onitin 2'-O-glucoside. Sesquiterpenoids, as a class of
natural products, are known to exhibit a wide range of biological activities, and glycosylation
can significantly impact their bioavailability and pharmacological effects. Research into the
biological properties of Onitin 2'-O-glucoside would be a novel area of investigation.

Given the lack of data on its specific interactions, a diagram of a signaling pathway involving
Onitin 2'-O-glucoside cannot be provided.

Future Research Directions

The dearth of information on Onitin 2'-O-glucoside presents several opportunities for future
research:

 Isolation and Characterization: A primary research effort should focus on the isolation of
Onitin 2'-O-glucoside from Onychium japonicum and the complete experimental
characterization of its physical and chemical properties, including detailed spectroscopic
analysis (*H NMR, 3C NMR, IR, UV-Vis, and high-resolution mass spectrometry).
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e Synthesis: The development of a synthetic route to Onitin 2'-O-glucoside would enable the
production of larger quantities for biological studies and the generation of analogs for
structure-activity relationship (SAR) studies.

 Biological Screening: The purified compound should be subjected to a broad range of
biological assays to identify any potential therapeutic activities, such as anticancer, anti-
inflammatory, antimicrobial, or antiviral effects.

e Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent research should focus on elucidating the underlying mechanism of action,
including the identification of molecular targets and signaling pathways.

The following diagram illustrates a potential logical workflow for future research on Onitin 2'-O-
glucoside.

Isolation from Onychium japonicum Development of a
& Full Characterization Synthetic Route
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Caption: A proposed logical workflow for future research on Onitin 2'-O-glucoside.

Conclusion

Onitin 2'-O-glucoside is a natural product with a defined chemical structure but a largely
unexplored profile of physical, chemical, and biological properties. This technical guide
consolidates the currently available information and highlights the significant gaps in our
knowledge. It is hoped that this document will serve as a catalyst for further research into this
intriguing sesquiterpenoid glycoside, potentially unlocking new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15592964?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592964?utm_src=pdf-body
https://www.benchchem.com/product/b15592964?utm_src=pdf-body
https://www.benchchem.com/product/b15592964?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Onitin-2_-O-glucoside
https://pubchem.ncbi.nlm.nih.gov/compound/Onitin-2_-O-glucoside
https://www.chemfaces.com/natural/Onitin-2-O-glucoside-CFN97251.html
https://immunomart.com/product/onitin-2-o-glucoside/
https://www.benchchem.com/product/b15592964#physical-and-chemical-properties-of-onitin-2-o-glucoside
https://www.benchchem.com/product/b15592964#physical-and-chemical-properties-of-onitin-2-o-glucoside
https://www.benchchem.com/product/b15592964#physical-and-chemical-properties-of-onitin-2-o-glucoside
https://www.benchchem.com/product/b15592964#physical-and-chemical-properties-of-onitin-2-o-glucoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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